Cas no 1443980-05-9 (Piperidin-4-yl methanesulfonate hydrochloride)

• Product Name: Piperidin-4-yl methanesulfonate hydrochloride
• CAS No: 1443980-05-9
• MF: C₆H₁₄ClNO₃S
• MW: 215.698259830475
• MDL: MFCD24842907
• CID: 2358114
• PubChem ID: 71758533
• Update Time: 2025-10-30

Piperidin-4-yl methanesulfonate hydrochloride Chemical and Physical Properties

Names and Identifiers

• piperidin-4-yl methanesulfonate hydrochloride
• 4-Methanesulfonyloxypiperidine.HCl
• NE49123
• piperidin-4-ylmethanesulfonatehydrochloride
• Piperidin-4-yl methanesulfonate hydrochloride

• MDL： MFCD24842907
• Inchi： 1S/C6H13NO3S.ClH/c1-11(8,9)10-6-2-4-7-5-3-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： ZHOUOLDAWUQSJO-UHFFFAOYSA-N
• SMILES： Cl.S(C)(=O)(=O)OC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 63.8

Additional information on Piperidin-4-yl methanesulfonate hydrochloride

Comprehensive Overview of Piperidin-4-yl methanesulfonate hydrochloride (CAS 1443980-05-9): Properties, Applications, and Industry Insights

The compound Piperidin-4-yl methanesulfonate hydrochloride (CAS 1443980-05-9) is a specialized chemical intermediate gaining attention in pharmaceutical and organic synthesis research. This piperidine derivative features a unique molecular structure combining a methanesulfonate group with a hydrochloride salt form, making it valuable for controlled reactions in drug discovery pipelines. With molecular formula C₇H₁₆ClNO₃S and average purity >97%, this white to off-white crystalline powder demonstrates excellent solubility in polar solvents like water and methanol.

Recent studies highlight the growing demand for high-purity piperidine building blocks in developing kinase inhibitors and GPCR-targeted therapies. The mesylate hydrochloride functionality of this compound provides enhanced stability compared to free base forms, addressing common challenges in API intermediate storage. Analytical data from HPLC-MS shows characteristic peaks at m/z 192.08 [M+H]⁺ for the free base moiety, with the hydrochloride salt form improving crystallinity for precise stoichiometric control.

In synthetic applications, researchers value CAS 1443980-05-9 for its dual reactivity - the piperidin-4-yl group serves as hydrogen bond acceptor while the methanesulfonate acts as excellent leaving group. This enables efficient nucleophilic substitutions in multi-step syntheses of bioactive molecules. Current Good Manufacturing Practice (cGMP) compliant batches are available for preclinical development, meeting stringent requirements for pharmaceutical grade intermediates.

The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a property verified by differential scanning calorimetry. Patent literature reveals increasing use in PROTAC linker chemistry, where its hydrophilic-hydrophobic balance facilitates cellular permeability. Quality control protocols typically include residual solvent analysis by GC, heavy metal testing, and chiral purity verification when applicable.

From an industrial perspective, Piperidin-4-yl methanesulfonate HCl aligns with green chemistry initiatives through atom-efficient transformations. Process chemists report 15-20% yield improvements in certain N-alkylation reactions compared to traditional tosylate analogs. The global market for such advanced synthetic building blocks is projected to grow at 6.8% CAGR through 2028, driven by demand for fragment-based drug discovery platforms.

Safety data sheets indicate standard handling precautions for laboratory chemicals - use in well-ventilated areas with appropriate PPE. The compound's non-hygroscopic nature simplifies storage compared to many nitrogen-containing heterocycles. Regulatory status varies by jurisdiction, with most regions classifying it as non-hazardous at typical research-scale quantities.

Emerging applications include use as directing group in C-H activation chemistry and as chiral auxiliary in asymmetric synthesis. Recent publications demonstrate its utility in constructing spirocyclic scaffolds for CNS drug candidates. Analytical method development studies suggest optimal HPLC conditions using C18 columns with 0.1% TFA in water/acetonitrile mobile phases.

Supply chain considerations highlight the importance of batch-to-batch consistency, with leading manufacturers providing comprehensive certificates of analysis including ¹H/¹³C NMR, HRMS, and elemental analysis data. Custom synthesis options are available for isotope-labeled versions (e.g., ²H, ¹³C) used in metabolic studies. The compound's molecular weight of 229.73 g/mol falls within the ideal range for fragment-based screening libraries.

Quality benchmarks for CAS 1443980-05-9 typically specify: ≤0.5% unidentified impurities by HPLC, water content <1% by Karl Fischer titration, and residue on ignition <0.1%. These specifications make it suitable for GMP intermediate production when processed under controlled conditions. The mesylate group's stability toward racemization is particularly valuable for chiral molecule synthesis.

Current research explores novel derivatives through structural modifications at the 1-position nitrogen, potentially expanding the compound's utility in medicinal chemistry. Computational modeling suggests favorable drug-like properties (cLogP ~0.8, TPSA 65Ų) when incorporated into lead compounds. These characteristics contribute to its growing popularity in hit-to-lead optimization programs.